molecular formula C11H10FNO3S B8454749 3-(4-Fluorobenzoyl)thiazolidinecarboxylic acid

3-(4-Fluorobenzoyl)thiazolidinecarboxylic acid

Cat. No. B8454749
M. Wt: 255.27 g/mol
InChI Key: XMZMJDUEAUHJDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Fluorobenzoyl)thiazolidinecarboxylic acid is a useful research compound. Its molecular formula is C11H10FNO3S and its molecular weight is 255.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(4-Fluorobenzoyl)thiazolidinecarboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-Fluorobenzoyl)thiazolidinecarboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(4-Fluorobenzoyl)thiazolidinecarboxylic acid

Molecular Formula

C11H10FNO3S

Molecular Weight

255.27 g/mol

IUPAC Name

3-(4-fluorobenzoyl)-1,3-thiazolidine-2-carboxylic acid

InChI

InChI=1S/C11H10FNO3S/c12-8-3-1-7(2-4-8)9(14)13-5-6-17-10(13)11(15)16/h1-4,10H,5-6H2,(H,15,16)

InChI Key

XMZMJDUEAUHJDH-UHFFFAOYSA-N

Canonical SMILES

C1CSC(N1C(=O)C2=CC=C(C=C2)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 3-(4-fluorobenzoyl)thiazolidinecarboxylate (28.33 g, 0.1 mol) is suspended in ethanolic KOH (5% strength, 165 ml, 0.15 mol) and the mixture is subsequently heated at 50° C. (IT) for 2 h. The cooled solution is acidified (pH 2-3) with water (100 ml) and dil. phosphoric acid (8%, 150 ml). Precipitated salts are brought into solution again by addition of water (150 ml). This aqueous solution is extracted with diethyl ether (500 ml), the ethereal extracts are washed with sat. NaCl solution (100 ml), dried over Na2SO4 (sicc.) and concentrated in vacuo. The residue is crystallized from diisopropyl ether (40 ml): 24.87 g.
Name
Ethyl 3-(4-fluorobenzoyl)thiazolidinecarboxylate
Quantity
28.33 g
Type
reactant
Reaction Step One
Name
Quantity
165 mL
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
reactant
Reaction Step Three
Name
Quantity
150 mL
Type
solvent
Reaction Step Four
Name
Quantity
100 mL
Type
solvent
Reaction Step Five

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